N-1,3-benzothiazol-2-yl-5-chloro-2-thiophenesulfonamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-5-chlorothiophene-2-sulfonamide
• InChI: InChI=1S/C11H7ClN2O2S3/c12-9-5-6-10(18-9)19(15,16)14-11-13-7-3-1-2-4-8(7)17-11/h1-6H,(H,13,14)
• InChI Key: ROKZYXRZNANQRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NS(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C11H7ClN2O2S3
• Molecular Weight: 330.8 g/mol

Description

N-1,3-benzothiazol-2-yl-5-chloro-2-thiophenesulfonamide is a chemical compound that has been used in scientific research for several years. This compound is known for its potential applications in various fields, including biochemistry, pharmacology, and medicinal chemistry. The purpose of

Scientific Research Applications

N-1,3-benzothiazol-2-yl-5-chloro-2-thiophenesulfonamide has been used in various scientific research studies, including:
1. Anticancer Properties: This compound has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, colon, and lung cancer cells. It induces cell cycle arrest and apoptosis in cancer cells by targeting specific signaling pathways.
2. Anti-inflammatory Properties: N-1,3-benzothiazol-2-yl-5-chloro-2-thiophenesulfonamide has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines.
3. Antimicrobial Properties: This compound has shown potential as an antimicrobial agent against various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA).

Mechanism of Action

Further studies to fully understand the mechanism of action of this compound and its specific targets in cancer cells.
3. Drug Delivery Systems: Development of drug delivery systems to improve the efficacy and reduce the toxicity of this compound.
4. Combination Therapy: Evaluation of the potential of N-1,3-benzothiazol-2-yl-5-chloro-2-thiophenesulfonamide in combination with other anticancer agents to enhance its efficacy.
5.

Advantages and Limitations for Lab Experiments

The advantages of using N-1,3-benzothiazol-2-yl-5-chloro-2-thiophenesulfonamide in lab experiments include its potent anticancer, anti-inflammatory, and antimicrobial properties. It is also relatively easy to synthesize and purify. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-1,3-benzothiazol-2-yl-5-chloro-2-thiophenesulfonamide, including:
1. Optimization of

In Vivo

Studies: Further in vivo studies to evaluate the safety and efficacy of this compound in animal models of cancer and other diseases.
Conclusion:
N-1,3-benzothiazol-2-yl-5-chloro-2-thiophenesulfonamide is a promising compound with potential applications in various fields, including biochemistry, pharmacology, and medicinal chemistry. It exhibits potent anticancer, anti-inflammatory, and antimicrobial properties and has been shown to induce cell cycle arrest and apoptosis in cancer cells. However, further studies are needed to fully understand its mechanism of action and evaluate its safety and efficacy in vivo.

Synthesis Methods

Further optimization of the synthesis method to improve the yield and purity of the compound.
2.